Cas no 1018548-43-0 (2-(2,3-dihydro-1H-inden-5-yloxy)ethane-1-sulfonyl chloride)

• Product name: 2-(2,3-dihydro-1H-inden-5-yloxy)ethane-1-sulfonyl chloride
• CAS No: 1018548-43-0
• MF: C₁₁H₁₃ClO₃S
• MW: 260.737121343613
• CID: 5165943
• PubChem ID: 64198427

2-(2,3-dihydro-1H-inden-5-yloxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 2-[(2,3-dihydro-1H-inden-5-yl)oxy]-
• 2-((2,3-Dihydro-1h-inden-5-yl)oxy)ethane-1-sulfonyl chloride
• 2-(2,3-dihydro-1H-inden-5-yloxy)ethane-1-sulfonyl chloride

• Inchi： 1S/C11H13ClO3S/c12-16(13,14)7-6-15-11-5-4-9-2-1-3-10(9)8-11/h4-5,8H,1-3,6-7H2
• InChI Key： UHKBHPXYHXJGAV-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)COC1C=CC2=C(C=1)CCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(2,3-dihydro-1H-inden-5-yloxy)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(2,3-dihydro-1H-inden-5-yloxy)ethane-1-sulfonyl chloride (CAS No. 1018548-43-0)

The compound 2-(2,3-dihydro-1H-inden-5-yloxy)ethane-1-sulfonyl chloride (CAS No. 1018548-43-0) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring an indenyl ether moiety linked to a sulfonyl chloride group, makes it a valuable intermediate for constructing complex molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery, peptide modification, and material science. The growing interest in high-performance intermediates and tailored chemical building blocks has further amplified its relevance in modern chemistry.

One of the key reasons for the popularity of 2-(2,3-dihydro-1H-inden-5-yloxy)ethane-1-sulfonyl chloride is its versatility in cross-coupling reactions and nucleophilic substitutions. The sulfonyl chloride group is highly reactive, enabling efficient functionalization of target molecules. This property aligns with current trends in green chemistry, where researchers seek reagents that minimize waste and improve yield. Additionally, the compound's indenyl backbone contributes to its stability, making it suitable for multi-step synthetic pathways. Users often inquire about its solubility, storage conditions, and compatibility with common solvents, reflecting practical concerns in laboratory settings.

In the context of pharmaceutical applications, 2-(2,3-dihydro-1H-inden-5-yloxy)ethane-1-sulfonyl chloride is explored for its potential in designing bioactive molecules. Its structure allows for the introduction of sulfonamide groups, which are prevalent in drugs targeting enzymatic inhibition and receptor modulation. Recent studies highlight its utility in protease inhibitor development, a hot topic due to the demand for novel antiviral therapies and cancer treatments. The compound's CAS No. 1018548-43-0 is often referenced in patent literature, underscoring its industrial importance.

From a synthetic chemistry perspective, the compound's electron-rich indenyl moiety enhances its reactivity in electrophilic aromatic substitutions. This feature is particularly valuable for researchers working on heterocyclic compounds and aromatic systems. Questions about its purification methods and handling precautions are common among synthetic chemists, emphasizing the need for detailed technical guidance. Furthermore, its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with the shift toward automated and high-throughput processes in modern labs.

The demand for 2-(2,3-dihydro-1H-inden-5-yloxy)ethane-1-sulfonyl chloride is also driven by its role in polymer chemistry. Its ability to act as a cross-linking agent or surface modifier has applications in creating advanced materials with tailored properties. Searches related to its use in coatings, adhesives, and nanocomposites reflect interdisciplinary interest. As sustainability becomes a priority, the compound's potential in biodegradable polymers is another area of exploration.

In summary, 2-(2,3-dihydro-1H-inden-5-yloxy)ethane-1-sulfonyl chloride (CAS No. 1018548-43-0) is a multifaceted compound with broad utility in organic synthesis, pharmaceuticals, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research and industrial application. By addressing common queries and aligning with contemporary trends like green chemistry and drug discovery, this overview aims to provide a comprehensive resource for professionals and enthusiasts alike.